2-(6H-indolo[2,3-b]quinoxalin-6-yl)ethyl nicotinate

• IUPAC Name: 2-indolo[3,2-b]quinoxalin-6-ylethyl pyridine-3-carboxylate
• InChI: InChI=1S/C22H16N4O2/c27-22(15-6-5-11-23-14-15)28-13-12-26-19-10-4-1-7-16(19)20-21(26)25-18-9-3-2-8-17(18)24-20/h1-11,14H,12-13H2
• InChI Key: JPQZSPHCSWCXJI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=NC4=CC=CC=C4N=C3N2CCOC(=O)C5=CN=CC=C5
• Molecular Formula: C22H16N4O2
• Molecular Weight: 368.4 g/mol

Description

“2-(6H-indolo[2,3-b]quinoxalin-6-yl)ethyl nicotinate” is a derivative of 6H-indolo[2,3-b]quinoxaline. 6H-indolo[2,3-b]quinoxaline is an analogue of a natural cytotoxic agent ellipticine isolated from Ochrosia elliptica capable of non-covalent binding to a DNA molecule. Compounds of the 6H-indolo[2,3-b]quinoxaline series are actively studied as antibacterial and antiviral agents.

Synthesis Analysis

A series of new 2-(6H-indolo[2,3-b]quinoxalin-6-yl)-1-phenylethan-1-ones was synthesized by the reaction of various 6H-indolo[2,3-b]quinoxalines with 4-substituted 2-bromophenylethan-1-ones in a DMSO–K2CO3 system. The presence of a substituent at position 9 of 6H-indolo[2,3-b]quinoxaline does not significantly affect the yield of the reaction products.

Scientific Research Applications

Antiviral and Antibacterial Activity

• Application : Compounds from the 6H-indolo[2,3-b]quinoxaline series are actively studied as antibacterial and antiviral agents. For instance:
  • .

Functionalization of Heteroaromatic Acids

• Application : Alkylation of 6H-indolo[2,3-b]quinoxaline with phenacyl bromides yields novel 2-(6H-indolo[2,3-b]quinoxalin-6-yl)-1-phenylethanones. .

Mechanism of Action

The mechanism of pharmacological action exerted by these compounds is predominantly DNA intercalation. The thermal stability of the intercalated complex (DNA and 6H-indolo[2,3-b]quinoxaline derivatives) is an important parameter for the elucidation of anticancer, antiviral, and other activities.